Cas no 2228492-23-5 (2-(4-bromo-2,6-dimethoxyphenyl)azetidine)

• Product Name: 2-(4-bromo-2,6-dimethoxyphenyl)azetidine
• CAS No: 2228492-23-5
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6227968
• PubChem ID: 165797119
• Update Time: 2025-06-08

2-(4-bromo-2,6-dimethoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,6-dimethoxyphenyl)azetidine
• EN300-1923264
• 2228492-23-5

• Inchi： 1S/C11H14BrNO2/c1-14-9-5-7(12)6-10(15-2)11(9)8-3-4-13-8/h5-6,8,13H,3-4H2,1-2H3
• InChI Key： MJYDEVVJEHTDDB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C1CCN1)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(4-bromo-2,6-dimethoxyphenyl)azetidine

Introduction to 2-(4-bromo-2,6-dimethoxyphenyl)azetidine (CAS No. 2228492-23-5)

2-(4-bromo-2,6-dimethoxyphenyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228492-23-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic azetidine derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The presence of both bromine and methoxy substituents on the aromatic ring, coupled with the azetidine core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2-(4-bromo-2,6-dimethoxyphenyl)azetidine consists of a benzene ring substituted with bromine at the 4-position and methoxy groups at the 2- and 6-positions, linked to an azetidine ring. This configuration imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The azetidine ring, a five-membered saturated heterocycle, is known for its ability to mimic certain bioactive scaffolds found in natural products and pharmacologically active molecules.

In recent years, there has been a growing interest in azetidine derivatives as they exhibit promising pharmacological properties across various therapeutic areas. The bromine substituent enhances reactivity, making 2-(4-bromo-2,6-dimethoxyphenyl)azetidine a valuable intermediate for synthesizing more complex molecules through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many approved drugs.

The methoxy groups in 2-(4-bromo-2,6-dimethoxyphenyl)azetidine contribute to its lipophilicity and can influence metabolic stability, making it an attractive candidate for further development. Additionally, the electron-withdrawing nature of the bromine atom can modulate the electronic properties of the aromatic system, affecting binding affinity to biological targets. Such structural features are often exploited to fine-tune drug-like properties such as solubility, permeability, and binding efficacy.

Recent studies have highlighted the potential of azetidine derivatives in addressing unmet medical needs. For instance, modifications of the azetidine scaffold have led to compounds with anti-inflammatory, antimicrobial, and anticancer activities. The specific combination of substituents in 2-(4-bromo-2,6-dimethoxyphenyl)azetidine positions it as a promising candidate for further exploration in these areas. Researchers have demonstrated that such derivatives can interact with enzymes and receptors involved in disease pathways, offering a rational basis for their therapeutic potential.

The synthesis of 2-(4-bromo-2,6-dimethoxyphenyl)azetidine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromine substituent and selective methylation to achieve the desired methoxy pattern on the aromatic ring. The construction of the azetidine ring may be accomplished through cyclization reactions or by functionalizing pre-formed azetidine derivatives.

One of the advantages of working with 2-(4-bromo-2,6-dimethoxyphenyl)azetidine is its amenability to structural diversification. By varying reaction conditions or introducing different functional groups, chemists can generate a library of analogs for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds with improved pharmacokinetic profiles and reduced toxicity.

The pharmacological evaluation of 2-(4-bromo-2,6-dimethoxyphenyl)azetidine has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate activity against certain enzymatic targets relevant to inflammation and cancer progression. The interaction between the benzene ring substituents and the azetidine core appears to modulate binding affinity, suggesting that further optimization could yield more potent derivatives.

Moreover, computational modeling has been employed to predict binding modes of 2-(4-bromo-2,6-dimethoxyphenyl)azetidine with biological targets. These studies provide insights into how structural modifications can enhance interactions at the molecular level. For example, virtual screening has identified key residues on target proteins that could be exploited to improve drug efficacy.

In conclusion, 2-(4-bromo-2,6-dimethoxyphenyl)azetidine (CAS No. 2228492-23-5) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it a valuable building block for designing novel therapeutics. As research continues to uncover new applications for azetidine derivatives, this compound is poised to play a significant role in addressing critical medical challenges.